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Compound of Interest

Compound Name: Pik-108

Cat. No.: B610105

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation, storage, and handling of a PIK-108 stock solution in Dimethyl Sulfoxide (DMSO).
PIK-108 is a non-ATP competitive, allosteric inhibitor of the p110@ and p110d subunits of
phosphoinositide 3-kinase (PI3K)[1][2][3]. Adherence to this protocol is crucial for ensuring the
stability, and consistent performance of PIK-108 in downstream experimental applications.

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility information for PIK-108 is
presented in the table below.
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Property Value References
Molecular Formula C22H24N203 [1112114]
Molecular Weight 364.44 g/mol [1112]14]

CAS Number 901398-68-3 [1][2]
Appearance White to off-white solid [1]

e 45 mg/mL (123.48 mM) to 73
Solubility in DMSO [2113115]
mg/mL (200.3 mM)

Storage (Powder) -20°C for up to 3 years [1112][3]

) -80°C for up to 1 year; -20°C
Storage (Stock Solution) [1112][3]
for up to 1 month

Experimental Protocol: Preparation of a 50 mM PIK-
108 Stock Solution in DMSO

This protocol outlines the step-by-step procedure for preparing a 50 mM stock solution of PIK-
108 in DMSO.

Materials and Equipment

e PIK-108 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Sterile, amber or opaque polypropylene microcentrifuge tubes
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Sonicator (optional, for aiding dissolution)
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

e Handle PIK-108 in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE at all times.

e Consult the Material Safety Data Sheet (MSDS) for comprehensive safety and handling
information before use.

Stock Solution Calculation

To prepare a 50 mM stock solution, the required mass of PIK-108 can be calculated using the
following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol)
For example, to prepare 1 mL of a 50 mM stock solution:

Mass (mg) =50 mM x 1 mL x 364.44 g/mol = 18.22 mg

Step-by-Step Protocol

o Equilibrate: Allow the PIK-108 vial to warm to room temperature before opening to prevent
moisture condensation.

o Weigh Compound: Carefully weigh the calculated amount of PIK-108 powder using a
calibrated analytical balance and transfer it into a sterile microcentrifuge tube.

e Add Solvent: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the PIK-108 powder.

o Dissolve: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved.

 Aid Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the tube for
5-10 minutes. Gentle warming in a water bath can also be used to aid dissolution[6]. Vortex
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again after treatment.

» Visual Inspection: Visually inspect the solution to ensure it is clear and free of any visible
particulates.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
or opaque polypropylene tubes to avoid repeated freeze-thaw cycles and protect from light.
Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month)[1][2][3].

Visualizations
PI3K/Akt Sighaling Pathway Inhibition by PIK-108

The following diagram illustrates the mechanism of action of PIK-108 within the PI3K/Akt
signaling pathway. PIK-108 allosterically inhibits the p110f and p110d subunits of PI3K,
preventing the phosphorylation of PIP2 to PIP3. This, in turn, inhibits the downstream activation
of Akt, a key regulator of cell growth, proliferation, and survival[7][8][9].
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Caption: PIK-108 inhibits the PI3K/Akt signaling pathway.

Experimental Workflow for PIK-108 Stock Solution
Preparation

The diagram below outlines the logical workflow for the preparation of a PIK-108 stock solution.
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Caption: Workflow for preparing PIK-108 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

